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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607 Get Quote

Disclaimer: This document provides a summary of health and safety information for Disperse

Blue dyes. The information presented is primarily based on data available for C.I. Disperse

Blue 1, C.I. Disperse Blue 14, and other dyes in this class, as specific comprehensive

toxicological data for Disperse Blue 85 (CAS No. 12222-83-2) is not readily available in the

public domain. The data for related compounds should be considered indicative of potential

hazards and used with caution when handling Disperse Blue 85.

This guide is intended for researchers, scientists, and drug development professionals who

may handle Disperse Blue dyes. It is essential to consult the specific Safety Data Sheet (SDS)

for the exact product being used and to conduct a thorough risk assessment before

commencing any work.

Executive Summary
Disperse Blue dyes are a class of synthetic colorants used in the textile industry. While specific

data for Disperse Blue 85 is limited, information on related compounds such as Disperse Blue

1 suggests that this class of dyes should be handled with care. Key hazards include the

potential for skin sensitization, serious eye damage, and possible carcinogenicity. This guide

provides a summary of available toxicological data, recommended handling procedures, and

emergency protocols.

Toxicological Data
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The following tables summarize the available toxicological data for closely related Disperse

Blue dyes. This information should be used as a reference to understand the potential hazards

associated with Disperse Blue 85.

Table 1: Acute Toxicity Data for Related Disperse Blue Dyes

Chemical
Name

CAS
Number

Route of
Exposure

Species
Toxicity
Value

Reference

C.I. Disperse

Blue 1
2475-45-8 Oral Rat

LD50: >2000

mg/kg
[1]

Table 2: Health Hazard Information for Related Disperse Blue Dyes

Hazard Description Supporting Evidence

Skin Sensitization
May cause an allergic skin

reaction.

Patch testing in humans has

shown sensitization to

Disperse Blue dyes.[2]

Serious Eye Damage/Irritation
May cause serious eye

damage.

Data on related compounds

indicates a risk of severe eye

irritation.

Carcinogenicity Suspected of causing cancer.

Some studies on related dyes

have shown evidence of

carcinogenicity in animal

models.[1]

Methemoglobinemia

May cause

methemoglobinemia, leading

to cyanosis.

Inhalation or ingestion of

related compounds can

interfere with oxygen transport

in the blood.

Respiratory Irritation

May cause respiratory tract

irritation upon inhalation of

dust.

General hazard associated

with fine powders.

Table 3: Occupational Exposure Limits for Particulates
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Agency Limit Notes

OSHA (PEL) 15 mg/m³ (Total Dust)

For Particulates Not Otherwise

Regulated (PNOR). No specific

PEL for Disperse Blue dyes.

OSHA (PEL) 5 mg/m³ (Respirable Fraction)

For Particulates Not Otherwise

Regulated (PNOR). No specific

PEL for Disperse Blue dyes.

ACGIH (TLV) No specific TLV established For C.I. Disperse Blue 1.

Experimental Protocols
Detailed experimental protocols for toxicological studies on Disperse Blue dyes are not

extensively available in the public search results. However, based on the nature of the reported

data, standard methodologies were likely employed. For instance, acute oral toxicity (LD50) is

typically determined using a protocol similar to the OECD Test Guideline 420. Skin sensitization

potential is often assessed using the Guinea Pig Maximization Test (GPMT) or the Local Lymph

Node Assay (LLNA). Carcinogenicity studies generally involve long-term feeding studies in

rodents, following protocols like those established by the National Toxicology Program (NTP).

Signaling Pathways and Workflows
The following diagrams illustrate key logical relationships and workflows relevant to the safe

handling of Disperse Blue dyes.
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Caption: General workflow for risk assessment, safe handling, and exposure response for

Disperse Blue dyes.

Health and Safety Recommendations
Given the potential hazards, the following precautions should be strictly followed when handling

Disperse Blue 85 and related dyes:

5.1. Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

dust.
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Use local exhaust ventilation at the source of dust generation.

5.2. Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe

shoes.

Respiratory Protection: If engineering controls are not sufficient to control airborne

concentrations, a NIOSH-approved particulate respirator should be worn.

5.3. Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Minimize dust generation and accumulation.

Keep containers tightly closed when not in use.

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents.

Emergency Procedures
6.1. In Case of Skin Contact:

Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing and wash it before reuse.

Seek medical attention if irritation develops or persists.

6.2. In Case of Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.
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Seek immediate medical attention.

6.3. In Case of Inhalation:

Move the person to fresh air.

If breathing is difficult, give oxygen.

Seek medical attention.

6.4. In Case of Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Conclusion
While specific toxicological data for Disperse Blue 85 is scarce, the information available for

other Disperse Blue dyes highlights the need for stringent safety protocols. Researchers and

professionals must treat this compound as potentially hazardous, with risks of skin

sensitization, eye damage, and possible carcinogenicity. Adherence to the recommended

engineering controls, personal protective equipment, and handling procedures is crucial to

minimize exposure and ensure a safe working environment. In the event of any exposure,

prompt and appropriate first aid and medical attention are essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1198607#health-and-safety-considerations-for-
handling-disperse-blue-85]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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